Cas no 2168025-77-0 (tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• CAS No: 2168025-77-0
• MF: C₁₀H₁₉NO₃
• MW: 201.26
• MDL: MFCD30830693
• CID: 5096209
• PubChem ID: 58773809
• Update Time: 2026-03-02

tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-1-methylcyclobutyl)carbamate
• tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• 1-(Boc-amino)-3-hydroxy-1-methylcyclobutane
• 2168025-77-0
• MFCD30830693
• MFCD32869263
• EN300-33236567
• tert-Butyl (3-hydroxy-1-methylcyclobutyl)carbamate
• tert-butyl N-[(1s,3r)-3-hydroxy-1-methylcyclobutyl]carbamate
• trans-1-(Boc-amino)-3-hydroxy-1-methylcyclobutane
• t-Butyl trans-N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• Rel-tert-butyl ((1r,3r)-3-hydroxy-1-methylcyclobutyl)carbamate
• CS-0309892
• Tert-butyltrans-N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• tert-butyl N-[(1r,3s)-3-hydroxy-1-methylcyclobutyl]carbamate
• BS-43739
• SY322937
• SY344186
• Z2982227736
• starbld0032094
• DB-432673
• AKOS032950337
• D95226
• t-Butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• SCHEMBL15306518
• 2383001-98-5
• EN300-37278348
• Rel-tert-butyl ((1s,3s)-3-hydroxy-1-methylcyclobutyl)carbamate
• EN300-1709069
• 3-(Boc-amino)-3-methylcyclobutanol
• D95225
• AT43383
• BS-43715
• TERT-BUTYL CIS-(3-HYDROXY-1-METHYLCYCLOBUTYL)CARBAMATE
• tert-butyl trans-N-(3-hydroxy-1-methyl-cyclobutyl)carbamate
• 2748604-00-2
• trans-3-(Boc-amino)-3-methylcyclobutanol

• MDL： MFCD30830693
• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(13)11-10(4)5-7(12)6-10/h7,12H,5-6H2,1-4H3,(H,11,13)
• InChI Key： SWADYQXRAYVLDH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C)CC(O)C1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate

Comprehensive Overview of tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate (CAS No. 2168025-77-0)

tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate (CAS No. 2168025-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a carbamate derivative featuring a cyclobutyl ring with a hydroxyl and methyl substituent. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutics, especially in the development of small-molecule inhibitors and protease inhibitors. The compound's hydroxyl group and carbamate functionality provide reactive sites for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for high-purity intermediates like tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate has surged, fueled by advancements in precision medicine and targeted drug delivery. The compound's CAS No. 2168025-77-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Its stability and solubility profile also make it a preferred choice for laboratory-scale synthesis and industrial applications.

One of the key advantages of tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate is its compatibility with green chemistry principles. As the pharmaceutical industry shifts toward sustainable synthesis methods, this compound's efficient production and minimal environmental impact align with global trends. Researchers are also investigating its potential in bioconjugation and prodrug design, further expanding its utility.

The compound's structural motif is particularly intriguing for computational chemists and molecular modelers. Its cyclobutyl ring introduces steric constraints that can influence the binding affinity of derived molecules, making it a subject of structure-activity relationship (SAR) studies. This has led to its inclusion in virtual screening libraries and high-throughput screening (HTS) campaigns.

For those sourcing tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate, quality and batch-to-batch consistency are critical. Reputable suppliers provide detailed analytical certificates (CoA) and NMR spectra to ensure compliance with research standards. The compound's CAS No. 2168025-77-0 serves as a unique identifier, facilitating precise procurement and regulatory documentation.

Looking ahead, the versatility of tert-butyl N-(3-hydroxy-1-methyl-cyclobutyl)carbamate positions it as a cornerstone in innovative drug design. Its applications span cancer research, neurological disorders, and infectious disease therapeutics, reflecting the compound's broad potential. As scientific inquiries into its properties deepen, this intermediate is poised to play a pivotal role in next-generation pharmaceutical breakthroughs.